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Compound of Interest

N-methoxy-N-methyl-2-
Compound Name: )
phenoxyacetamide

CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

Executive Summary

N-methoxy-N-methyl-2-phenoxyacetamide is a specialized Weinreb amide intermediate
derived from phenoxyacetic acid. Its utility lies in its ability to undergo selective nucleophilic
acyl substitution to form ketones without over-addition—a property strictly dependent on its
solubility in specific anhydrous organic solvents (e.g., THF, Et20).

This guide provides a technical breakdown of the molecule’s solubility profile, governing
mechanisms, and validated protocols for experimental determination. It is designed for
researchers optimizing reaction conditions (Grignard/Lithium additions) or developing biological
assays requiring precise solvent delivery.

Part 1: Molecular Architecture & Physicochemical
Profile

To predict and manipulate solubility, one must understand the competing intermolecular forces
within the molecule. This compound exhibits an "Amphiphilic Duality” that dictates its
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dissolution behavior.

Structural Analysis

The molecule consists of two distinct domains:

» The Lipophilic Tail (Phenoxy-): A phenyl ring attached via an ether linkage. This domain is
dominated by London Dispersion Forces and

stacking interactions, driving solubility in non-polar to moderately polar organic solvents
(DCM, Toluene).

e The Polar Head (Weinreb Amide): The N-methoxy-N-methyl moiety possesses a significant
dipole moment and acts as a Lewis base. It is a strong hydrogen bond acceptor (C=0) but
lacks hydrogen bond donors, making it soluble in polar aprotic solvents.

Solubility Mechanism Visualization

The following diagram illustrates the interaction types governing dissolution in different media.
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Figure 1: Mechanistic breakdown of solute-solvent interactions. The hydrophobic phenoxy tail

limits aqueous solubility, while the amide function facilitates dissolution in aprotic organic

solvents.

Part 2: Solvent Compatibility Matrix

The following data is synthesized from standard Weinreb amide workup procedures and QSAR

(Quantitative Structure-Activity Relationship) principles for phenoxyacetamide derivatives.

Solubility Tier List

Solvent Class

Representative
Solvents

Solubility
Prediction

Operational
Context

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent (>100
mg/mL)

Primary solvent for
extraction and

purification.

Polar Aprotic

THF, Ethyl Acetate,
DMF, DMSO

Good to Excellent

THF is the critical
solvent for Grignard
reactions. DMSO is
preferred for bioassay
stock solutions
(typically 10-20 mM).

Methanol, Ethanol,

Soluble, but avoid

basic conditions to

Polar Protic Good
Isopropanol prevent
transesterification.
Used as an anti-
solvent for
Hexanes, Pentane, o
Non-Polar Poor (<1 mg/mL) recrystallization or to
Heptane
wash away non-polar
impurities.
_ Requires co-solvent
Low (Likely <5
Aqueous Water, PBS (pH 7.4) L) (e.g., 1% DMSO) for
mg/m
I biological media.
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Critical Reaction Considerations

o For Synthesis (Grignard/Lithium Reagents): The compound must be dissolved in anhydrous
THF (Tetrahydrofuran) or Diethyl Ether. These solvents coordinate with the metal cation (

or
), stabilizing the 5-membered chelate intermediate that prevents over-addition.

o Warning: Do not use alcohols or wet solvents for these reactions.

Part 3: Experimental Determination Protocol (OECD
105)

Since specific quantitative solubility data (g/L) varies by batch purity and temperature,
researchers must validate solubility empirically. The following protocol is adapted from OECD
Guideline 105 (Shake Flask Method), the gold standard for regulatory and technical solubility
assessment.

The "Self-Validating" Shake Flask Protocol

Objective: Determine saturation concentration (

) in a target solvent at 20°C.

Reagents & Equipment:

o Test Substance: N-methoxy-N-methyl-2-phenoxyacetamide (>98% purity).
e Solvent: Anhydrous THF, Water, or Buffer.

o Equipment: Centrifuge, HPLC-UV or GC-MS, Temperature-controlled shaker.

Workflow Diagram:
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Figure 2: Adapted OECD 105 Shake Flask methodology. The "Supersaturation Phase" at 30°C
ensures that the final measurement at 20°C represents true thermodynamic equilibrium, not a
kinetic artifact.

Step-by-Step Procedure

e Preparation: Weigh approx. 100 mg of the amide into a glass vial. Add 1 mL of solvent. If the
solid dissolves instantly, add more until a visible precipitate remains.

o Agitation: Seal the vial and agitate at 30°C for 24 hours. This higher temperature ensures
maximal dissolution.
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» Equilibration: Transfer the vial to a 20°C environment and agitate for another 24 hours.
Excess solute will precipitate, leaving a saturated supernatant.

e Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 um PTFE
syringe filter (ensure the filter does not adsorb the compound; pre-saturate the filter if
necessary).

o Quantification: Dilute the supernatant (e.g., 1:100 in Acetonitrile) and analyze via HPLC-UV
(254 nm detection for the phenoxy ring). Calculate concentration using a calibration curve.

Part 4: Troubleshooting & Optimization

"Oiling Out" in Synthesis

Problem: During aqueous workup, the compound forms a third layer (oil) rather than separating
cleanly or crystallizing. Cause: The density of N-methoxy-N-methyl-2-phenoxyacetamide is
likely close to that of water/brine (approx 1.0-1.1 g/cm3), and its moderate polarity prevents
easy crystallization. Solution:

o Use DCM for extraction (Density > 1.3 g/cm3), ensuring the organic layer is on the bottom.

o Wash with saturated brine to increase the density of the aqueous phase.

Biological Assay Precipitation

Problem: Compound precipitates when the DMSO stock is added to cell culture media. Cause:
The "Phenoxy" tail is highly hydrophobic. Rapid dilution into water causes crashing out.
Solution:

e Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO. Perform an intermediate
dilution in ethanol or a 50:50 DMSO:Water mix if possible.

o Surfactants: If permissible in the assay, add 0.05% Tween-80 to the agueous media before
adding the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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